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Welcome to the technical support center for researchers, scientists, and drug development

professionals. This resource provides troubleshooting guides and frequently asked questions

(FAQs) for adapting guanidine isothiocyanate (GITC)-based RNA extraction methods for use

with small sample volumes.

Frequently Asked Questions (FAQs)
Q1: What is the minimum amount of starting material required for a successful RNA extraction

using the guanidine isothiocyanate method?

The single-step acid guanidinium thiocyanate-phenol-chloroform method is highly adaptable

and can be scaled down for minute quantities of cells or tissue.[1][2] While there is no absolute

minimum, successful RNA extractions have been performed on samples ranging from a few

milligrams of tissue to as few as 1,000 cells. For very low-input samples, the use of a carrier

like RNase-free glycogen during the precipitation step is highly recommended to improve the

recovery of the RNA pellet.[3]
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Q2: I am expecting a very low RNA yield. How can I ensure I don't lose the pellet during

precipitation and washing steps?

Low RNA content can result in a pellet that is difficult or impossible to see after precipitation.[3]

To mitigate this:

Use a Carrier: Add an inert co-precipitant, such as RNase-free glycogen, to the isopropanol

precipitation step. This will help visualize the pellet.

Extended Precipitation: After adding isopropanol, extend the incubation period (e.g.,

overnight at -20°C) to maximize RNA precipitation.[4]

Careful Aspiration: When removing the supernatant after centrifugation, use a pipette to

carefully aspirate the liquid instead of decanting. This reduces the risk of accidentally

discarding an invisible pellet.[3]

Mindful Washing: During the 75% ethanol wash, be gentle and ensure the pellet is not

dislodged.

Q3: My A260/A230 ratio is low after extraction. What does this indicate and how can I fix it?

A low A260/A230 ratio (typically below 1.8) often indicates contamination with guanidine
isothiocyanate salts from the lysis buffer.[5] Phenol contamination can also contribute to a low

ratio. To resolve this:

Thorough Washing: Ensure the RNA pellet is properly washed with 75% ethanol. You can

perform an additional wash step to help remove residual salts.

Complete Removal of Supernatant: After the final wash and centrifugation, carefully remove

all traces of ethanol before air-drying the pellet.

Avoid Over-drying: Do not over-dry the pellet, as this can make it difficult to resuspend,

potentially leaving contaminants behind.

Re-precipitation: If the sample is already purified but has a low A260/A230 ratio, you can

perform an ethanol precipitation to further clean the RNA.
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Q4: My A260/A280 ratio is below 1.8. What is the likely cause and solution?

A low A260/A280 ratio suggests contamination with proteins or phenol.[6]

Protein Contamination: This can occur if the homogenization or lysis is incomplete, or if part

of the interphase or organic phase is carried over with the aqueous phase. To avoid this, be

meticulous when transferring the aqueous phase after phase separation.

Phenol Contamination: If the aqueous phase is contaminated with phenol, it will significantly

impact the A260/A280 ratio. Ensure you are using water-saturated phenol and that the

phases are well-separated before transferring the aqueous layer.
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Problem Possible Cause(s) Recommended Solution(s)

Low RNA Yield
Incomplete homogenization or

lysis of the sample.

Ensure the tissue is thoroughly

disrupted or the cells are

completely lysed in the

guanidine thiocyanate solution.

For tough tissues, consider

mechanical disruption

methods.

Insufficient volume of lysis

solution for the amount of

starting material.

Increase the initial volume of

the lysis solution to ensure

complete inactivation of

RNases and efficient cell lysis.

RNA pellet was accidentally

discarded.

If the pellet is not visible,

carefully aspirate supernatants

instead of decanting. Use a

carrier like glycogen to aid

visualization.[3]

Ineffective RNA precipitation.

Increase the precipitation time

at -20°C or -80°C. Ensure the

isopropanol is at room

temperature before adding to

the aqueous phase.

Incomplete solubilization of the

final RNA pellet.

After adding RNase-free water

or buffer, incubate at 55-60°C

for 10-15 minutes to aid in

dissolving the RNA.[7]

RNA Degradation (smearing

on a gel)
RNase contamination.

Use RNase-free tubes, tips,

and reagents. Wear gloves

and change them frequently.

Work quickly and keep

samples on ice whenever

possible.
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Improper sample storage or

handling.

Snap-freeze fresh tissues in

liquid nitrogen and store at

-80°C. Do not allow frozen

samples to thaw before adding

the lysis buffer.

DNA Contamination (viscous

lysate or high molecular weight

band on a gel)

Incomplete shearing of

genomic DNA.

Pass the lysate through a

pipette multiple times to shear

the DNA.[8]

Carryover of the interphase

during aqueous phase transfer.

Carefully transfer the upper

aqueous phase without

disturbing the interphase

where DNA is located.

For downstream applications

sensitive to DNA, a DNase

treatment step is

recommended.

Experimental Protocols
Adapted Single-Step RNA Isolation for Small Sample
Volumes
This protocol is an adaptation of the classic acid guanidinium thiocyanate-phenol-chloroform

method for small sample inputs.

1. Sample Lysis:

Tissues: For every 1-10 mg of tissue, add 200 µL of Denaturing Solution D (see recipe

below). Homogenize thoroughly using a micro-homogenizer.

Cells: For 1 x 10³ to 1 x 10⁶ cells, pellet the cells by centrifugation and add 200 µL of

Denaturing Solution D. Lyse the cells by repeated pipetting.

2. Phase Separation:
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To the 200 µL of lysate, sequentially add:

20 µL of 2 M sodium acetate (pH 4.0)

200 µL of water-saturated phenol

40 µL of chloroform:isoamyl alcohol (49:1)

Vortex vigorously for 15 seconds and incubate on ice for 15 minutes.

Centrifuge at 12,000 x g for 15 minutes at 4°C.

3. RNA Precipitation:

Carefully transfer the upper aqueous phase to a new RNase-free microcentrifuge tube. Be

cautious not to disturb the interphase.

Add an equal volume (approximately 200 µL) of isopropanol.

For very low expected yields, add 1-2 µL of RNase-free glycogen (20 mg/mL).

Mix gently by inversion and incubate at -20°C for at least 1 hour (or overnight for very low

inputs).

4. RNA Wash and Solubilization:

Centrifuge at 12,000 x g for 20 minutes at 4°C to pellet the RNA.

Carefully discard the supernatant.

Wash the pellet with 500 µL of 75% ethanol (made with RNase-free water).

Centrifuge at 7,500 x g for 5 minutes at 4°C.

Carefully remove all of the ethanol.

Air-dry the pellet for 5-10 minutes. Do not over-dry.

Resuspend the RNA in an appropriate volume (e.g., 10-30 µL) of RNase-free water.
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Incubate at 55-60°C for 10 minutes to fully dissolve the RNA.

Reagent Recipes:
Denaturing Solution (Solution D): 4 M guanidinium thiocyanate, 25 mM sodium citrate (pH

7.0), 0.5% (w/v) N-lauroylsarcosine, and 0.1 M 2-mercaptoethanol (add fresh before use).[8]

2 M Sodium Acetate (pH 4.0): Dissolve 16.42 g of anhydrous sodium acetate in 40 mL of

water and 35 mL of glacial acetic acid. Adjust the volume to 100 mL with water.[8]

Data Presentation
Table 1: Recommended Reagent Volumes for Small Sample Inputs (Starting Point for

Optimization)

Starting
Material

Lysis
Solution
D

2M
Sodium
Acetate
(pH 4.0)

Water-
Saturated
Phenol

Chlorofor
m:
Isoamyl
Alcohol
(49:1)

Isopropa
nol

75%
Ethanol
Wash

< 1 mg

tissue or <

10³ cells

100 µL 10 µL 100 µL 20 µL ~100 µL 250 µL

1-10 mg

tissue or

10³-10⁶

cells

200 µL 20 µL 200 µL 40 µL ~200 µL 500 µL

10-50 mg

tissue or

10⁶-5x10⁶

cells

500 µL 50 µL 500 µL 100 µL ~500 µL 1 mL

50-100 mg

tissue or

5x10⁶-10⁷

cells

1 mL 100 µL 1 mL 200 µL ~1 mL 1.5 mL
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Note: The volume of isopropanol should be equal to the volume of the recovered aqueous

phase.

Visualizations
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Sample Preparation

Cell Lysis

Phase Separation

RNA Precipitation

Washing and Solubilization

Result

Small Volume Sample
(Tissue or Cells)

Homogenize in
Guanidine Thiocyanate Lysis Buffer

Add Sodium Acetate,
Phenol, and Chloroform

Centrifuge (12,000 x g, 15 min, 4°C)

Collect Upper
Aqueous Phase (contains RNA)

Add Isopropanol
(& Glycogen if needed)

Incubate at -20°C

Centrifuge (12,000 x g, 20 min, 4°C)

Wash Pellet with 75% Ethanol

Centrifuge (7,500 x g, 5 min, 4°C)

Air-Dry Pellet

Resuspend in
RNase-Free Water

Purified RNA
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Caption: Workflow for RNA extraction from small sample volumes.
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Problem Identification

Yield Issues Purity Issues

Low RNA Yield or Purity

Low Yield Low Purity

Incomplete Lysis? Pellet Loss?

Improve Homogenization

Yes

Use Glycogen Carrier

Yes

Low A260/A230? Low A260/A280?

Additional Ethanol Wash

Yes

Careful Aqueous Phase Transfer

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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